{5-Oxaspiro[3.5]nonan-6-yl}methanamine hydrochloride
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Description
{5-Oxaspiro[3.5]nonan-6-yl}methanamine hydrochloride, also known as NS-105, is a chemical compound that has been extensively studied for its potential therapeutic effects on various neurological disorders.
Scientific Research Applications
Synthesis and Structural Studies
Synthesis Models
The compound has been used in model studies for synthesizing complex structures like anisatin. For example, Michiharu Kato et al. (1985) synthesized 2-oxaspiro[3.5]nonane as a model for anisatin synthesis using methylation and oxidation techniques (Kato, Kitahara, & Yoshikoshi, 1985).
Crystal Structure Analysis
The crystal structure of related compounds, like 2-oxo-3-phenyl-1-oxaspiro[4.5]dec-3-en-4-yl 4-chlorobenzoate, has been determined, providing insights into the molecular structure and conformation of these spiro compounds (Wang et al., 2011).
Chemical Transformations
Chemical Reactions
Studies have explored the reactivity of oxaspiro compounds under different conditions. For instance, Michiharu Kato et al. (1986) studied the reductive and regioselective cleavage of oxetanes, revealing insights into the chemical behavior of these compounds (Kato, Kitahara, & Yoshikoshi, 1986).
Polymerization Studies
The polymerization characteristics of certain oxaspiro compounds have been investigated, such as the living polymerization of 5,7-dichloro-1-oxaspiro[2.5]octa-4,7-dien-6-one, which demonstrates the potential of these compounds in polymer science (Kubo et al., 1999).
Biological and Medicinal Applications
Antimicrobial Agents
Some derivatives of oxaspiro compounds, such as bispiroheterocyclic systems, have been synthesized for their potential antimicrobial properties, highlighting the biological relevance of these compounds (Al-Ahmadi, 1996).
Natural Product Synthesis
The synthesis and identification of compounds like 2-hydroxy-2,6,10,10-tetramethyl-1-oxaspiro[4.5]dec-6-en-8-one from nectarines indicate the role of oxaspiro compounds in natural product chemistry and their potential biological activities (Knapp et al., 1997).
properties
IUPAC Name |
5-oxaspiro[3.5]nonan-6-ylmethanamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO.ClH/c10-7-8-3-1-4-9(11-8)5-2-6-9;/h8H,1-7,10H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MOWMQSUNWXBCMA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC2(C1)CCC2)CN.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.70 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
{5-Oxaspiro[3.5]nonan-6-yl}methanamine hydrochloride |
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